Benzoin

• CAS No.: 119-53-9
• Product Name: Benzoin
• Molecular Formula: C14H12O2; C6H5COCH(OH)C6H5; C14H12O2
• Molecular Weight: 212.24 g/mol
• IUPAC Name: 2-hydroxy-1,2-diphenylethanone
• Standard InChI: InChI=1S/C14H12O2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13,15H
• Standard InChIKey: ISAOCJYIOMOJEB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C(=O)C2=CC=CC=C2)O
• Canonical SMILES: C1=CC=C(C=C1)C(C(=O)C2=CC=CC=C2)O
• Appearance: White Solid
• Boiling Point: 651 °F at 760 mm Hg (NTP, 1992); 194; 344.0 °C; at 102.4kPa: 344 °C
• Colorform: PALE YELLOW CRYSTALS; WHITE CRYSTALS; REDDISH-BROWN GLOBULES
• Density: 1.31 at 68 °F (NTP, 1992); 1.31 g/cm³
• Melting Point: 279 °F (NTP, 1992); 134-138; 137.0 °C; 137 °C; 137°C
• Physical Description: Benzoin is an off-white to yellow-white crystalline solid with an odor of camphor. Slightly acrid taste. When broken the fresh surfaces have a milky-white color. (NTP, 1992); DryPowder; Solid; WHITE-TO-YELLOW CRYSTALS.; white to light yellow crystals with a faint, sweet, balsamic odou
• Description: Benzoin is an off-white to yellow-white crystalline solid with an odor of camphor. Slightly acrid taste. When broken the fresh surfaces have a milky-white color. (NTP, 1992); Benzoin, also known as PHCH(OH)COPH or benzoin tincture, belongs to the class of organic compounds known as benzoins. These are organic compounds containing a 1, 2-hydroxy ketone attached to two phenyl groups. Benzoin exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, benzoin is primarily located in the membrane (predicted from logP). Benzoin exists in all eukaryotes, ranging from yeast to humans. Benzoin can be converted into 3-propylmalate(2-). Benzoin has a bitter, medicinal, and vanilla taste. Benzoin is a potentially toxic compound.; Benzoin is a ketone that consists of acetophenone bearing hydroxy and phenyl substituents at the alpha-position. The parent of the class of benzoins. It has a role as an EC 3.1.1.1 (carboxylesterase) inhibitor. It is a member of benzoins and a secondary alpha-hydroxy ketone.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Solubility: less than 0.1 mg/mL at 64° F (NTP, 1992); 0.00 M; 0.3 mg/mL at 25 °C; SOL IN WARM ALCOHOL & CARBON DISULFIDE; INSOL IN WATER; Solubility in water, g/100ml: 0.03; insoluble in water; slightly soluble in hot water, oils; slightly soluble (in ethanol)
• Synonyms: 2-Hydroxy-2-phenylacetophenone; 2-Hydroxy-1,2-diphenylethan-1-on; 2-hydroxy-2-phenyl-acetophenon; Acetophenone, 2-hydroxy-2-phenyl-; Bitter almond oil camphor; bitteralmondoilcamphor; bitter-almond-oilcamphor; (RS)-Benzoin; (±)-2-Hydroxy-1,2-diphenylethanone; (±)-
• Vapor Pressure: 5.27e-06 mmHg; 1 MM HG @ 135.6 °C; Vapor pressure, Pa at 136 °C: 133
• PubChem Compound: 8400
• Last Modified: Nov 11 2021